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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

An In-Depth Technical Guide to the Olfactive Profile of 9-Decenal

Abstract
9-Decenal (CAS No. 39770-05-3, FEMA No. 3912) is an unsaturated aldehyde recognized for

its significant contribution to the flavor and fragrance industries.[1][2][3][4] This technical guide

provides a comprehensive analysis of its olfactive profile, physicochemical properties, and the

experimental methodologies used for its characterization. The document details the standard

analytical workflow for Gas Chromatography-Olfactometry (GC-O) and illustrates the canonical

olfactory signal transduction pathway relevant to the perception of such aldehydes. This guide

is intended for researchers, scientists, and professionals in drug development and sensory

science, offering a foundational understanding of 9-Decenal's sensory attributes.

Chemical and Physical Properties
9-Decenal is a C10 aldehyde with the molecular formula C₁₀H₁₈O.[1][3] Its chemical structure

features a terminal double bond, which contributes to its distinct olfactive characteristics. A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 9-Decenal
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Property Value Reference

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

CAS Number 39770-05-3 [1][3]

FEMA Number 3912 [1][3][4]

Appearance Colorless to pale yellow liquid [1]

Purity ≥98.0% [1][5]

Boiling Point 211.0 °C at 760 mmHg [1][5]

Vapor Pressure
0.115 mmHg at 25.0 °C

(estimated)
[5]

Flash Point 208.0 °F (97.78 °C) TCC [5]

Specific Gravity 0.839 - 0.845 at 25 °C [1]

Refractive Index 1.437 - 1.443 at 20 °C [1]

Solubility
Insoluble in water; Soluble in

alcohol
[1][5]

| logP (o/w) | 3.562 (estimated) |[5] |

Olfactive Profile
The scent of 9-Decenal is complex and multifaceted. It is primarily categorized within the

aldehydic olfactive family.[1] The profile is consistently described as having a powerful, fresh,

and citrusy character, often compared to orange peel and juicy citrus pulp.[2] This primary

citrus note is complemented by green, waxy, and subtle floral (rosy, orris) undertones.[1][5][6]

Table 2: Olfactive Profile Descriptors for 9-Decenal
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Descriptor Nuance/Commentary Reference

Primary Aldehydic, Citrus [1][2][5]

Secondary Green, Waxy, Fresh [1][2]

Tertiary
Floral (Dewy Rose), Orris,

Fruity (Melon)
[5][6]

| Overall Impression | Powerful, bright, clean, with a juicy sweetness |[2] |

Experimental Protocols for Olfactive Analysis
The characterization of potent aroma compounds like 9-Decenal is predominantly achieved

using Gas Chromatography-Olfactometry (GC-O).[7][8] This technique combines the high-

resolution separation of gas chromatography with the sensitivity of the human nose, which acts

as a biological detector.[8][9]

Gas Chromatography-Olfactometry (GC-O)
Objective: To separate volatile compounds from a sample and identify which are odor-active.

Methodology:

Sample Preparation: A sample containing 9-Decenal (e.g., a fragrance oil or a food extract)

is prepared. For complex matrices, a preliminary extraction using a low-temperature, high-

vacuum method like Solvent Assisted Flavour Evaporation (SAFE) is employed to isolate

volatiles without thermal degradation.[7]

Injection: A precise volume of the prepared sample is injected into the GC inlet, which is

heated to ensure rapid volatilization.

Chromatographic Separation: The volatilized compounds travel through a capillary column

(e.g., HP-5MS) propelled by an inert carrier gas (Helium).[9] The column's stationary phase

separates the compounds based on their boiling points and chemical properties. A typical

temperature program might be: start at 37°C, ramp to 100°C at 3.5°C/min, then ramp to

250°C at 15°C/min.[9]
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Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a

conventional chemical detector, typically a Mass Spectrometer (MS), for chemical

identification. The other portion is directed to a heated sniffing port.[8]

Olfactometric Detection: A trained sensory panelist or assessor sniffs the effluent from the

sniffing port. The assessor records the time, duration, intensity, and a qualitative description

of any perceived odor.[8][9]

Data Analysis: The data from the MS (a chromatogram) and the olfactometry assessment

(an aromagram) are correlated. Peaks in the chromatogram that correspond to a perceived

odor event are identified as odor-active compounds. The structure of 9-Decenal would be

confirmed by its mass spectrum and retention time.

Sample Preparation Gas Chromatography

Detection Data Analysis

Volatile Sample GC Injection Port1. Injection Capillary Column2. Separation Effluent Splitter

Mass Spectrometer (MS)3a. Chemical ID

Sniffing Port (Olfactometry)
3b. Odor Detection

Chromatogram

Aromagram

Data Correlation

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Aroma Extract Dilution Analysis (AEDA)
To quantify the potency of an odorant, GC-O is often combined with a dilution technique like

AEDA.

Methodology:

The initial sample extract is serially diluted (e.g., 1:2, 1:4, 1:8, etc.).[8]

Each dilution is analyzed using the GC-O protocol described above.
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The Flavor Dilution (FD) factor is determined, which is the highest dilution at which an odor is

still detectable by the assessor.

Compounds with higher FD factors are considered more potent contributors to the overall

aroma of the sample.

Biological Interaction: Olfactory Signal
Transduction
The perception of 9-Decenal, like any odorant, begins with its interaction with Olfactory

Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs) in the nasal cavity.

While the specific OR that binds 9-Decenal is not publicly documented, the downstream

signaling cascade is well-understood and follows a canonical pathway.

Mechanism:

Binding: 9-Decenal, a volatile molecule, binds to a specific G-protein coupled receptor

(GPCR) on an OSN.

G-Protein Activation: This binding event causes a conformational change in the receptor,

activating the associated G-protein (Golf).

Adenylyl Cyclase Activation: The activated G-protein stimulates adenylyl cyclase, which

catalyzes the conversion of ATP to cyclic AMP (cAMP).

Ion Channel Opening: cAMP acts as a second messenger, binding to and opening cyclic

nucleotide-gated (CNG) ion channels.

Depolarization: The opening of these channels allows an influx of cations (Na⁺ and Ca²⁺),

leading to the depolarization of the OSN membrane.

Action Potential: If this depolarization reaches a certain threshold, it triggers an action

potential.

Signal Transmission: The action potential propagates along the neuron's axon to the

olfactory bulb in the brain, where the signal is processed, leading to the perception of the

smell.
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Caption: The canonical olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. 9-decenal | Fresh Citrus Aldehydic Aroma Chemical Supplier India [chemicalbull.com]

3. 9-Decenal | C10H18O | CID 162392 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. femaflavor.org [femaflavor.org]

5. 9-decenal, 39770-05-3 [thegoodscentscompany.com]

6. 9-DECENAL CAS#: 39770-05-3 [m.chemicalbook.com]

7. pfigueiredo.org [pfigueiredo.org]

8. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful
Methodology for Chemical Characterization of Odorous Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

9. aidic.it [aidic.it]

To cite this document: BenchChem. [understanding the olfactive profile of 9-Decenal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583488#understanding-the-olfactive-profile-of-9-
decenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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